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Compound of Interest

Compound Name: 3-Hydroxy-2-methylbutyryl-CoA

Cat. No.: B15599731 Get Quote

Introduction

3-Hydroxy-2-methylbutyryl-CoA is a critical intermediate in the catabolism of the branched-

chain amino acid, isoleucine.[1][2] The analysis and quantification of this acyl-CoA species are

vital for researchers in metabolic studies, clinical diagnostics, and drug development.

Deficiencies in the enzyme 3-hydroxy-2-methylbutyryl-CoA dehydrogenase (HADH2), which

catalyzes the conversion of this intermediate to 2-methylacetoacetyl-CoA, lead to a rare inborn

error of metabolism.[2][3][4][5] This condition can result in severe neurological symptoms,

making the accurate measurement of 3-Hydroxy-2-methylbutyryl-CoA essential for

diagnosing and monitoring the disease.[1][3] Liquid chromatography coupled with tandem

mass spectrometry (LC-MS/MS) offers a highly sensitive and specific method for the

quantification of short-chain acyl-CoAs, including 3-Hydroxy-2-methylbutyryl-CoA, in

complex biological matrices.[6][7]

Metabolic Significance

3-Hydroxy-2-methylbutyryl-CoA is formed during the degradation of isoleucine after the

hydration of tiglyl-CoA.[1] It is subsequently oxidized by the NAD+-dependent enzyme 3-
hydroxy-2-methylbutyryl-CoA dehydrogenase.[2] The products, 2-methylacetoacetyl-CoA

and NADH, continue down the pathway, ultimately yielding acetyl-CoA and propionyl-CoA,

which can enter the tricarboxylic acid (TCA) cycle for energy production.[1] Studying this

analyte provides insights into branched-chain amino acid metabolism and associated metabolic

disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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